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Compound of Interest

Compound Name: Diacetoxyscirpenol-13C19

Cat. No.: B10854071

Essential Safety and Handling Guide for
Diacetoxyscirpenol-13C19

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Diacetoxyscirpenol-13C19. Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk.

Diacetoxyscirpenol (DAS) is a type A trichothecene mycotoxin, a secondary metabolite
produced by fungi of the Fusarium genus.[1][2] It is considered a highly toxic compound. The
13C19 isotope is a stable, non-radioactive label and does not alter the chemical's inherent
toxicity. Therefore, all safety precautions for standard Diacetoxyscirpenol apply to
Diacetoxyscirpenol-13C19.

Immediate Safety Concerns

Diacetoxyscirpenol is fatal if swallowed, inhaled, or in contact with skin. It causes severe skin
and eye irritation. It is also suspected of damaging fertility or the unborn child and may cause
allergy or asthma symptoms or breathing difficulties if inhaled.[3]

Quantitative Data Summary
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Property Value Source
Molecular Formula C19H2607 [4]
Molecular Weight 366.41 g/mol [4]
Appearance White crystals or powder [3]

Storage Temperature

2-8°C

[5]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory when handling

Diacetoxyscirpenol-13C19.

PPE Category

Specific Requirements

Rationale

Respiratory Protection

A full-face respirator with
appropriate cartridges for
organic vapors and
particulates is recommended.
A half-mask respirator is a
viable alternative, but does not

offer eye protection.[6]

Protects against inhalation of
aerosolized particles and
vapors, which can be fatal.
Standard dust masks (e.qg.,
N95) are insufficient as they do
not protect against chemical

gases and vapors.[6]

Skin Protection

Wear a disposable, chemical-
resistant suit (e.g., Tyvek).[7]
Use chemical-resistant gloves
(e.g., nitrile).[7]

Prevents dermal contact,
which can be fatal.
Contaminated clothing should
be removed and washed

before reuse.[3]

Eye Protection

Use chemical safety goggles

or a full-face respirator.[6]

Protects eyes from irritation
and potential absorption of the

toxin.

Hand Protection

Wear chemical-resistant

gloves.

Prevents skin contact and

absorption.[3]

Operational and Disposal Plans
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Handling and Storage:

Pre-Handling: Read and understand all safety precautions before handling.[3]

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3]
After handling, wash hands and face thoroughly.[3]

Storage: Keep the container tightly closed in a dry, well-ventilated place.[5] Recommended
storage temperature is 2-8°C.[5] Store locked up.[3]

Disposal:

» Waste Disposal: Dispose of contents and container in accordance with all federal, state, and
local environmental regulations.

e Procedure: Contact a licensed professional waste disposal service. One recommended
method is to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.

Emergency Procedures
First Aid:

o If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce
vomiting.[3]

 If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

¢ In Case of Skin Contact: Immediately wash off with soap and plenty of water. Take the victim
to a hospital.

¢ In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

Spill Response Workflow:
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Chemical Spill Response

Spill Occurs
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Y
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Caption: Workflow for responding to a Diacetoxyscirpenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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